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Compound of Interest

Compound Name: Ilimaquinone

Cat. No.: B159049 Get Quote

For researchers, scientists, and drug development professionals handling ilimaquinone, a

bioactive marine metabolite, ensuring its proper disposal is a critical component of laboratory

safety and environmental responsibility. Due to its inherent hazardous properties, specific

procedures must be followed to mitigate risks to personnel and the environment. This guide

provides essential, step-by-step instructions for the safe disposal of ilimaquinone, grounded in

established safety protocols.

Key Properties and Hazards of Ilimaquinone
Ilimaquinone is a sesquiterpenoid quinone first isolated from marine sponges.[1] Its utility in

research, including anticancer and antiviral studies, is significant.[2][3] However, it is classified

as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[4] Understanding

its chemical and physical properties is fundamental to safe handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b159049?utm_src=pdf-interest
https://www.benchchem.com/product/b159049?utm_src=pdf-body
https://www.benchchem.com/product/b159049?utm_src=pdf-body
https://www.benchchem.com/product/b159049?utm_src=pdf-body
https://www.benchchem.com/product/b159049?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ilimaquinone
https://dcchemicals.com/product_show-Ilimaquinone.html?datasheet=datasheet
https://www.sigmaaldrich.com/TW/zh/product/mm/401250m
https://dcchemicals.com/msds/MSDS_DC40259.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C22H30O4[1][2][4][5]

Molar Mass 358.47 g·mol−1[1][2][3][5]

Appearance Red solid[3][6]

Solubility Soluble in DMSO (200 mg/mL)[3][6]

Storage Temperature -20°C[2][3][4][6]

CAS Number 71678-03-0[1][2][3][4]

Procedural Steps for Ilimaquinone Disposal
The following protocol outlines the necessary steps for the proper disposal of ilimaquinone
waste, including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE) and Engineering Controls: Before handling

ilimaquinone waste, ensure appropriate PPE is worn, including safety goggles with side-

shields, protective gloves, and a lab coat.[4] All handling of ilimaquinone, including waste

preparation, should be conducted in a well-ventilated area, preferably within a chemical fume

hood to avoid inhalation of any dust or aerosols.[4] An accessible safety shower and eye wash

station are mandatory.[4]

2. Waste Segregation and Collection:

Solid Waste: Collect unused or expired ilimaquinone powder and any grossly contaminated

items (e.g., weighing boats, contaminated paper towels) in a dedicated, clearly labeled

hazardous waste container. The container must be compatible with chemical waste and have

a secure lid.

Liquid Waste: Solutions containing ilimaquinone should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS) office.

Given its high aquatic toxicity, ilimaquinone solutions must not be disposed of down the

drain.[4]
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Sharps Waste: Needles, syringes, or other sharps contaminated with ilimaquinone must be

disposed of in a designated sharps container for hazardous chemical waste.

3. Labeling of Waste Containers: All waste containers must be clearly labeled with the words

"Hazardous Waste," the full chemical name "Ilimaquinone," and the approximate

concentration and quantity. Follow your institution's specific labeling requirements.

4. Temporary Storage: Store sealed hazardous waste containers in a designated and secure

satellite accumulation area (SAA) within the laboratory.[7] This area should be under the control

of laboratory personnel and away from general traffic.

5. Final Disposal: Arrange for the collection of the hazardous waste by your institution's EHS

office or a licensed hazardous waste disposal contractor.[4] Provide them with a complete and

accurate description of the waste.

Experimental Protocol for Decontamination of Labware: For non-disposable labware (e.g.,

glassware) that has come into contact with ilimaquinone, a triple-rinse procedure is

recommended:

Rinse the labware three times with a suitable solvent in which ilimaquinone is soluble, such

as DMSO or acetone.

Collect all rinsate as hazardous liquid waste.[7]

After the triple rinse, the labware can typically be washed using standard laboratory

procedures.

Logical Workflow for Ilimaquinone Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of ilimaquinone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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